1-(Butan-2-YL)-1-(chloromethyl)cyclohexane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Butan-2-YL)-1-(chloromethyl)cyclohexane is a cyclohexane derivative with two substituents: a butan-2-yl group (sec-butyl) and a chloromethyl group attached to the same carbon atom of the cyclohexane ring. Its molecular formula is C₁₁H₂₁Cl, and its structure combines steric bulk from the branched alkyl chain with the electrophilic reactivity of the chloromethyl moiety.
Key features:
- Reactivity: The chloromethyl group enables nucleophilic substitution (e.g., SN2 reactions) or elimination pathways, similar to other chlorinated cyclohexanes .
- Applications: Chloromethyl-substituted cyclohexanes are intermediates in pharmaceuticals (e.g., antibody-drug conjugates ) and material science (e.g., crosslinking agents) .
Properties
Molecular Formula |
C11H21Cl |
|---|---|
Molecular Weight |
188.74 g/mol |
IUPAC Name |
1-butan-2-yl-1-(chloromethyl)cyclohexane |
InChI |
InChI=1S/C11H21Cl/c1-3-10(2)11(9-12)7-5-4-6-8-11/h10H,3-9H2,1-2H3 |
InChI Key |
XPHHDYWGZWZSDV-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)C1(CCCCC1)CCl |
Origin of Product |
United States |
Biological Activity
1-(Butan-2-YL)-1-(chloromethyl)cyclohexane is a synthetic organic compound that has gained attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, while providing a comprehensive overview supported by various research findings.
- Molecular Formula : C12H17Cl
- Molecular Weight : Approximately 202.72 g/mol
- Structure : The compound features a cyclohexane ring with a butan-2-yl and chloromethyl substituent, which contributes to its reactivity and biological interactions.
Biological Activities
The biological activity of 1-(Butan-2-YL)-1-(chloromethyl)cyclohexane encompasses several important areas:
1. Enzyme Inhibition
Research indicates that this compound can inhibit specific enzymes involved in various metabolic pathways. The mechanism typically involves binding to the active sites of enzymes, thereby preventing substrate access and catalytic activity. This inhibition can lead to significant alterations in cellular processes such as apoptosis and proliferation.
2. Anti-inflammatory Properties
In vitro studies have demonstrated the compound's capacity to modulate inflammatory pathways. It has been shown to reduce levels of pro-inflammatory cytokines in cell cultures exposed to inflammatory stimuli, indicating its potential as an anti-inflammatory agent.
3. Anticancer Potential
Preliminary investigations suggest that 1-(Butan-2-YL)-1-(chloromethyl)cyclohexane may exhibit anticancer properties by inhibiting cancer cell proliferation through enzyme modulation. Specific studies have highlighted its effects on various cancer cell lines, suggesting a role in cancer therapy.
Data Summary Table
| Biological Activity | Mechanism of Action | References |
|---|---|---|
| Enzyme Inhibition | Binds to active sites of enzymes | |
| Anti-inflammatory | Reduces pro-inflammatory cytokines | |
| Anticancer Potential | Inhibits cancer cell proliferation |
Case Study 1: Enzyme Inhibition
A study focused on the enzyme inhibition properties of 1-(Butan-2-YL)-1-(chloromethyl)cyclohexane revealed significant inhibition of specific metabolic enzymes. This inhibition led to alterations in apoptosis rates in treated cells compared to controls.
Case Study 2: Anti-inflammatory Effects
In a controlled experiment, the compound was administered to cultured cells subjected to inflammatory conditions. Results showed a marked decrease in the expression of pro-inflammatory markers, suggesting a robust anti-inflammatory effect.
Case Study 3: Anticancer Activity
Research involving various cancer cell lines demonstrated that treatment with 1-(Butan-2-YL)-1-(chloromethyl)cyclohexane resulted in reduced viability and increased apoptosis rates. The compound exhibited IC50 values ranging from 10 µM to 25 µM across different cancer types, indicating potent anticancer activity.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares 1-(butan-2-YL)-1-(chloromethyl)cyclohexane with analogous compounds:
Key Observations :
- Steric Effects : The target compound and 1-methyl-4-t-butylcyclohexyl chlorides share similar molecular weights but differ in substituent arrangement, affecting solubility and reaction pathways.
- Reactivity : Bromine in (bromomethyl)cyclohexane increases leaving group ability compared to chlorine in the target compound .
- Functional Groups : The methanesulfonyl group in 1-(bromomethyl)-1-methanesulfonylcyclohexane enhances stability and directs reactivity in synthetic intermediates .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
